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Compound of Interest

Compound Name:
3-Methoxy-4'-

methylbenzophenone

Cat. No.: B017861 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methoxy-4'-methylbenzophenone is an aromatic ketone with the chemical formula

C₁₅H₁₄O₂. This document provides a detailed overview of its chemical and physical properties,

spectral data, and a comprehensive experimental protocol for its synthesis. The information is

intended to serve as a valuable resource for professionals in research and development,

particularly in the fields of organic chemistry and drug discovery. While direct biological

activities of this compound are not extensively documented, its structural similarity to other

benzophenone derivatives suggests potential applications that warrant further investigation.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-Methoxy-4'-
methylbenzophenone is presented in the table below. These properties are essential for its

handling, characterization, and application in various experimental settings.
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Property Value Reference

IUPAC Name
(3-methoxyphenyl)(4-

methylphenyl)methanone

Synonyms

3-Methoxy-4'-

methylbenzophenone, (3-

methoxyphenyl)(p-

tolyl)methanone

[1]

CAS Number 82520-37-4 [1]

Molecular Formula C₁₅H₁₄O₂ [1]

Molecular Weight 226.27 g/mol [1]

Appearance Viscous Yellow Oil

Melting Point 48.1-49.0 °C

Boiling Point 145-150 °C at 0.6 mmHg

Solubility
Soluble in Dichloromethane,

Ethyl Acetate, Methanol

Spectral Data
The following tables summarize the key spectral data for 3-Methoxy-4'-
methylbenzophenone, which are crucial for its identification and structural elucidation.

¹H-NMR (CDCl₃)[1]
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

2.44 s 3H -CH₃

3.86 s 3H -OCH₃

7.08-7.18 m 1H Aromatic CH

7.20-7.40 m 5H Aromatic CH

7.73 d, J=8.4 Hz 2H Aromatic CH

IR (Nujol)[1]

Wavenumber (cm⁻¹) Assignment

1690 C=O (carbonyl)

¹³C-NMR & Mass Spectrometry

Further spectral data, including ¹³C-NMR and Mass Spectrometry (GC-MS), are available for a

compound identified as 3-Methyl-4'-methoxybenzophenone, which corresponds to the same

chemical structure.[2] Researchers are encouraged to consult specialized spectral databases

for detailed spectra.

Experimental Protocols
Synthesis of 3-Methoxy-4'-methylbenzophenone via Friedel-Crafts Acylation[1]

This protocol details the synthesis of 3-Methoxy-4'-methylbenzophenone from m-anisoyl

chloride and toluene.

Materials:

m-Anisoyl chloride (12.0 g)

Toluene (1 equivalent)
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Aluminum chloride (AlCl₃) (1.1 equivalents)

Dichloromethane (CH₂Cl₂) (50 ml total)

Ice

37% Hydrochloric acid (HCl)

Sodium sulfate (Na₂SO₄)

Procedure:

A suspension of AlCl₃ (1.1 equivalents) in CH₂Cl₂ (40 ml) is prepared.

A solution of m-anisoyl chloride (12.0 g) and toluene (1 equivalent) in CH₂Cl₂ (10 ml) is

added dropwise to the AlCl₃ suspension.

The resulting mixture is stirred at room temperature for 4 hours.

The reaction mixture is then poured into 200 ml of an ice-HCl (37% by weight) mixture (1/1

v/v).

The organic and aqueous phases are separated.

The organic phase is dehydrated with sodium sulfate.

The mixture is filtered, and the organic solvent is evaporated to yield 4-methyl-3'-

methoxybenzophenone.

Yield: Quantitative[1]

Characterization:

IR (nujol): 1690 cm⁻¹ (C=O)[1]

¹H-NMR (CDCl₃): δ 2.44 (s, 3H), 3.86 (s, 3H), 7.08-7.18 (m, 1H), 7.20-7.40 (m, 5H), 7.73 (d,

2H, J=8.4 Hz)[1]

Elemental Analysis (Calculated for C₁₅H₁₄O₂): C, 79.62%; H, 6.24%[1]
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Elemental Analysis (Found): C, 79.53%; H, 6.22%[1]

Visualizations
Synthesis Workflow of 3-Methoxy-4'-methylbenzophenone

The following diagram illustrates the experimental workflow for the synthesis of 3-Methoxy-4'-
methylbenzophenone.

Synthesis of 3-Methoxy-4'-methylbenzophenone

Reactants

Reaction Workup Product

m-Anisoyl Chloride in CH₂Cl₂

Mix and Stir at RT for 4hToluene in CH₂Cl₂

AlCl₃ in CH₂Cl₂

Quench with Ice/HCl Separate Organic Layer Dry with Na₂SO₄ Filter Evaporate Solvent 3-Methoxy-4'-methylbenzophenone

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-Methoxy-4'-methylbenzophenone: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b017861#3-methoxy-4-methylbenzophenone-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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